Cas no 1089279-91-3 (1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1089279-91-3
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• MDL: MFCD28100270
• CID: 1187024
• PubChem ID: 57416153
• Update Time: 2025-10-28

1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine
• 1-[4-amino-3-(methyloxy)phenyl]-N,N-dimethyl-4-piperidinamine
• AK203410
• STOCRCLYMPKTEC-UHFFFAOYSA-N
• SEL10895274
• 4-Piperidinamine, 1-(4-amino-3-methoxyphenyl)-N,N-dimethyl-
• [1-(4-Amino-3-methoxy-phenyl)-piperidin-4-yl]-dimethyl-amine
• DTXSID10725833
• SY095306
• DS-10322
• MFCD18995922
• DB-322751
• AKOS012981330
• A857246
• ALBB-034335
• 1-(4-amino-3-methoxyphenyl)-N,N-dimethyl-4-Piperidinamine
• AMY38526
• SCHEMBL310055
• CS-0046683
• 1089279-91-3
• 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine

• MDL： MFCD28100270
• Inchi： 1S/C14H23N3O/c1-16(2)11-6-8-17(9-7-11)12-4-5-13(15)14(10-12)18-3/h4-5,10-11H,6-9,15H2,1-3H3
• InChI Key： STOCRCLYMPKTEC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CCC(CC1)N(C)C)N

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine

Recent Advances in the Study of 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine (CAS: 1089279-91-3)

1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine (CAS: 1089279-91-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a modulator of specific biological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine. The researchers employed a combination of computational modeling and in vitro assays to investigate the compound's binding affinity for various receptor targets. The results indicated a high selectivity for serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

Another significant development was reported in a 2023 study published in Bioorganic & Medicinal Chemistry Letters. The study focused on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The findings revealed that 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

In addition to its potential therapeutic applications, recent research has also explored the compound's role as a chemical probe. A study in ACS Chemical Biology demonstrated its utility in elucidating the mechanisms of action of certain enzymes involved in neurotransmitter regulation. The compound's ability to selectively inhibit specific enzymatic pathways provides valuable insights into the molecular basis of various neurological conditions.

Despite these promising findings, challenges remain in the development of 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through further optimization and rigorous preclinical testing. Future research directions may include structural modifications to enhance selectivity and reduce adverse effects, as well as comprehensive in vivo studies to validate its efficacy and safety.

In conclusion, 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine (CAS: 1089279-91-3) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. The latest research highlights its potential as a therapeutic agent and a valuable tool for understanding complex biological pathways. Continued investigation and development are essential to fully realize its potential in addressing unmet medical needs.